Cas no 2229342-83-8 (2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene
• CAS No: 2229342-83-8
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6547722
• PubChem ID: 165673268
• Update Time: 2025-06-13

2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene
• 2229342-83-8
• EN300-1922977

• Inchi： 1S/C11H14BrNO2/c1-8-4-5-9(13(14)15)6-10(8)11(2,3)7-12/h4-6H,7H2,1-3H3
• InChI Key： AQJSLHBBEYFNLU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene

Comprehensive Analysis of 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229342-83-8)

2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229342-83-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to by its CAS number 2229342-83-8, features a brominated and nitrated aromatic ring, making it a subject of interest for researchers and chemists. The molecular structure combines a 1-methyl-4-nitrobenzene core with a 1-bromo-2-methylpropan-2-yl substituent, which contributes to its distinct chemical behavior.

In the context of modern chemical research, 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene is often explored for its role in organic synthesis and pharmaceutical intermediates. The presence of both bromo and nitro functional groups allows for versatile reactivity, enabling its use in cross-coupling reactions and other transformative processes. Researchers frequently search for "CAS 2229342-83-8 applications" or "synthesis of brominated nitrobenzene derivatives," reflecting the growing demand for detailed information on this compound.

The compound's stability and reactivity profile make it a candidate for material science applications, particularly in the development of advanced polymers and coatings. Its nitro group can participate in reduction reactions, while the bromo group offers opportunities for further functionalization. This dual functionality aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are highly valued. Searches like "eco-friendly bromination methods" or "nitrobenzene derivatives in materials" highlight the intersection of this compound with contemporary research priorities.

From a commercial perspective, 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene is often sourced for laboratory use and small-scale production. Suppliers and manufacturers emphasize its purity and consistency, as these factors are critical for reproducible results in research settings. Online queries such as "where to buy CAS 2229342-83-8" or "high-purity brominated aromatic compounds" indicate the practical needs of end-users. Additionally, the compound's structural analogs are frequently compared in studies aiming to optimize reaction yields or explore new synthetic pathways.

Safety and handling of 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene are also topics of interest, particularly in academic and industrial laboratories. While not classified as a hazardous material, proper storage and handling protocols are essential to ensure safe usage. Searches related to "safe handling of nitrobenzene derivatives" or "storage conditions for brominated compounds" reflect this concern. The compound's compatibility with common solvents and reagents further enhances its utility in diverse experimental setups.

In summary, 2-(1-bromo-2-methylpropan-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229342-83-8) represents a valuable building block in organic chemistry, with applications spanning pharmaceuticals, materials science, and specialty chemicals. Its unique combination of functional groups and reactivity profiles ensures its continued relevance in both academic and industrial research. As interest in sustainable chemistry and efficient synthesis grows, this compound is likely to remain a focus of innovation and exploration.